Cas no 2248411-64-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2,3,3-tetrafluorocyclobutyl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2,3,3-tetrafluorocyclobutyl)benzoate
• CAS No: 2248411-64-3
• MF: C₁₉H₁₁F₄NO₄
• MW: 393.28855919838
• CID: 6255323
• PubChem ID: 165728524
• Update Time: 2025-08-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2,3,3-tetrafluorocyclobutyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2,3,3-tetrafluorocyclobutyl)benzoate
• EN300-6526057
• 2248411-64-3

• Inchi： 1S/C19H11F4NO4/c20-18(21)9-14(19(18,22)23)10-4-3-5-11(8-10)17(27)28-24-15(25)12-6-1-2-7-13(12)16(24)26/h1-8,14H,9H2
• InChI Key： AVJABNSVYIAMRW-UHFFFAOYSA-N
• SMILES： FC1(C(CC1C1C=CC=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=1)(F)F)F

Computed Properties

• Exact Mass: 393.06242048g/mol
• Monoisotopic Mass: 393.06242048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2,3,3-tetrafluorocyclobutyl)benzoate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-yl 3-(2,2,3,3-Tetrafluorocyclobutyl)Benzoate: A Comprehensive Overview

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2,3,3-tetrafluorocyclobutyl)benzoate (CAS No: 2248411-64-3) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique combination of functional groups and structural motifs, making it a subject of interest for researchers exploring advanced materials and chemical synthesis.

At its core, the molecule features a benzoate group attached to a tetrafluorocyclobutyl substituent. The isoindole ring system further enhances the compound's structural complexity and potential for diverse chemical reactivity. Recent studies have highlighted the importance of such structures in the development of advanced polymers and optoelectronic materials due to their ability to modulate electronic properties through precise structural engineering.

One of the most notable aspects of this compound is its tetrafluorocyclobutyl group. This group introduces significant steric hindrance and electronic effects into the molecule, which can be leveraged in various applications such as drug design and catalysis. Researchers have demonstrated that the presence of fluorine atoms in such configurations can significantly influence the compound's stability and reactivity under different conditions.

The isoindole moiety in this compound plays a crucial role in determining its optical properties. Recent advancements in computational chemistry have allowed scientists to model the electronic transitions within this structure with unprecedented accuracy. These insights have been instrumental in designing materials for next-generation displays and light-emitting diodes (LEDs), where precise control over light emission is critical.

Moreover, the benzoate group serves as a versatile platform for further functionalization. By attaching different substituents to this group, chemists can tailor the compound's properties for specific applications. For instance, recent research has explored the use of this compound as a precursor for synthesizing high-performance polymers with enhanced thermal stability and mechanical strength.

In terms of synthesis, this compound is typically prepared through a multi-step process involving carefully controlled reactions to assemble its intricate structure. The synthesis begins with the preparation of the isoindole derivative, followed by coupling reactions to introduce the tetrafluorocyclobutyl group and finally forming the benzoate ester. Each step requires meticulous optimization to ensure high yields and purity.

The application potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2,3,3-tetrafluorocyclobutyl)benzoate extends beyond materials science into areas such as catalysis and medicinal chemistry. Its unique combination of structural features makes it an ideal candidate for exploring novel catalytic cycles or designing bioactive molecules with specific pharmacological profiles.

Recent breakthroughs in green chemistry have also brought attention to this compound as a potential building block for sustainable materials. By incorporating fluorinated groups strategically into organic frameworks, researchers aim to develop compounds that are both environmentally benign and highly functional.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,2,3,3-tetrafluorocyclobutyl)benzoate represents a cutting-edge example of modern organic chemistry's ability to design complex molecules with tailored properties. Its structure not only challenges synthetic chemists but also opens new avenues for innovation across multiple scientific disciplines.